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Compound of Interest

Compound Name: 4-Aminophenylsulfur Pentafluoride

Cat. No.: B1273056

Technical Support Center: 4-Aminophenylsulfur
Pentafluoride

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and storage of 4-Aminophenylsulfur
Pentafluoride.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Aminophenylsulfur
Pentafluoride is provided below for easy reference.
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Property Value Reference
CAS Number 2993-24-0 [1][2][3]
Molecular Formula CeHeFsNS [1]
Molecular Weight 219.17 g/mol [1]

White to light yellow to light
Appearance [1][2](3]
orange powder to crystal

Melting Point 63 - 68 °C [1]
Purity > 95% (GC) [1]
Storage Temperature 2-8°C [1]

Frequently Asked Questions (FAQs) and
Troubleshooting Guide

This section addresses common questions and potential issues encountered during the
handling and storage of 4-Aminophenylsulfur Pentafluoride.

Q1: What are the primary hazards associated with 4-Aminophenylsulfur Pentafluoride?

Al: 4-Aminophenylsulfur Pentafluoride is toxic if swallowed, in contact with skin, or if
inhaled.[2][3][4] It can cause eye and skin burns.[5] The compound may also cause severe
respiratory and digestive tract irritation with possible burns.[5] It is also hygroscopic, meaning it
absorbs moisture from the air.[5]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When handling 4-Aminophenylsulfur Pentafluoride, it is mandatory to wear protective
gloves, protective clothing, and eye/face protection.[3][4] Work should be conducted in a well-
ventilated area or under a chemical fume hood to avoid inhaling dust or fumes.[2][4]

Q3: How should | properly store 4-Aminophenylsulfur Pentafluoride?
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A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place at
a temperature between 2 - 8 °C.[1][2][4] It should be stored locked up or in an area accessible
only to qualified or authorized personnel.[4] Protect from moisture.[6]

Q4: What should | do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately wash with plenty of water and call a poison center or
doctor if you feel unwell.[2][3] For eye contact, rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes and seek immediate medical attention.[6]

Q5: What is the correct procedure for cleaning up a spill?

A5: For spills, evacuate the area and ensure adequate ventilation.[4] Carefully sweep up the
solid material and place it into a suitable, closed container for disposal.[6] Avoid generating
dust.[4] Do not let the product enter drains.[4]

Q6: The material has changed color or appears clumpy. Is it still usable?

A6: 4-Aminophenylsulfur Pentafluoride is described as a white to light yellow or light orange
powder or crystal.[1][2][3] A significant change in color or the formation of clumps may indicate
decomposition or moisture absorption, as the compound is hygroscopic.[5] It is recommended

to re-evaluate the purity of the material before use if its appearance has changed.

Experimental Protocols

While specific experimental protocols are highly dependent on the reaction being performed, a
general workflow for using 4-Aminophenylsulfur Pentafluoride in a reaction is outlined below.

General Workflow for a Reaction using 4-Aminophenylsulfur Pentafluoride:
e Preparation:

o Ensure all glassware is dry.

o Work in a well-ventilated fume hood.

o Wear appropriate PPE (lab coat, safety glasses, and gloves).
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» Reagent Handling:

o Allow the container of 4-Aminophenylsulfur Pentafluoride to warm to room temperature
before opening to prevent moisture condensation.

o Weigh the required amount of the reagent quickly and in a dry atmosphere if possible
(e.g., in a glove box).

o Close the container tightly immediately after use.
o Reaction Setup:

o Add the 4-Aminophenylsulfur Pentafluoride to the reaction vessel containing the
appropriate solvent and other reactants under an inert atmosphere (e.g., nitrogen or
argon).

e Reaction Monitoring:

o Monitor the progress of the reaction using appropriate analytical techniques (e.g., TLC,
GC-MS, LC-MS).

o Work-up and Purification:
o Upon completion, quench the reaction carefully as per the specific protocol.
o Extract the product and wash the organic layer.
o Dry the organic layer over an appropriate drying agent.
o Remove the solvent under reduced pressure.

o Purify the crude product using a suitable technique such as column chromatography,
recrystallization, or distillation.

Visualizations

Logical Workflow for Handling a New Container
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Figure 1. Workflow for Handling a New Container of 4-Aminophenylsulfur Pentafluoride
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Figure 1. Workflow for Handling a New Container of 4-Aminophenylsulfur Pentafluoride

General Experimental Workflow Diagram
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Figure 2. General Experimental Workflow Using 4-Aminophenylsulfur Pentafluoride
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Figure 2. General Experimental Workflow Using 4-Aminophenylsulfur Pentafluoride

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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aminophenylsulfur-pentafluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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